Cas no 219685-08-2 (1H-Indole-1-acetic acid, 4-formyl-, ethyl ester)

• Product Name: 1H-Indole-1-acetic acid, 4-formyl-, ethyl ester
• CAS No: 219685-08-2
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 1409450
• Update Time: 2024-08-16

1H-Indole-1-acetic acid, 4-formyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-acetic acid, 4-formyl-, ethyl ester

• Inchi： 1S/C13H13NO3/c1-2-17-13(16)8-14-7-6-11-10(9-15)4-3-5-12(11)14/h3-7,9H,2,8H2,1H3
• InChI Key： WFGPVZHRPUDUHE-UHFFFAOYSA-N
• SMILES： N1(CC(OCC)=O)C2=C(C(C=O)=CC=C2)C=C1

Computed Properties

• Exact Mass: 231.08959

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 397.5±22.0 °C(Predicted)
• PSA: 48.3